![molecular formula C16H19NO2S B187904 2H-benzo[e][1,2]thiazin-4(3H)-one 1,1-dioxide CAS No. 5510-09-8](/img/structure/B187904.png)
2H-benzo[e][1,2]thiazin-4(3H)-one 1,1-dioxide
Overview
Description
2H-benzo[e][1,2]thiazin-4(3H)-one 1,1-dioxide is a chemical compound that has been synthesized and studied for various applications . It is a derivative of the 2,1-benzothiazine class of compounds .
Synthesis Analysis
The synthesis of 2H-benzo[e][1,2]thiazin-4(3H)-one 1,1-dioxide derivatives involves several steps . The process begins with the reduction of nitro group in N-(2,6-dimethylphenyl)-2-nitrobenzenesulfonamide and N-(2,6-dimethylphenyl)-2-nitro-5-fluorobenzenesulfonamide . The resulting 2-aminobenzenesulfonamides are then reacted with trimethyl orthoacetate to give the 3-methyl-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide derivatives . After bromination of the 3-methyl group, the nucleophilic substitution with the 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine provides the respective iodide derivatives . These are further reacted with a series of arylboronic acids via Suzuki coupling to furnish the 2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide derivatives .Molecular Structure Analysis
The molecular structure of 2H-benzo[e][1,2]thiazin-4(3H)-one 1,1-dioxide is complex and involves several functional groups . The compound is a derivative of the 2,1-benzothiazine class of compounds, which are characterized by a sulfur atom adjacent to at least one ring nitrogen atom .Chemical Reactions Analysis
The chemical reactions involving 2H-benzo[e][1,2]thiazin-4(3H)-one 1,1-dioxide are complex and involve several steps . The compound can undergo reactions such as reduction, bromination, nucleophilic substitution, and Suzuki coupling .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of “2H-benzo[e][1,2]thiazin-4(3H)-one 1,1-dioxide”, focusing on unique applications:
Anti-HIV and Anti-HCV Drug Development
The compound has been found to be effective as an anti-HIV and anti-HCV drug. A structure–activity relationship (SAR) study indicated that certain groups within the compound are essential for its activity .
α-Glucosidase Inhibition for Diabetes Treatment
Novel derivatives of the compound have been synthesized and screened for their in silico and in vitro α-glucosidase inhibition activity, which is a potential treatment for diabetes .
Antidiabetic Agent Evaluation
A specific derivative, identified as FA2, has been synthesized and evaluated pharmacologically as an antidiabetic agent through enzyme inhibition assays and enzyme kinetics against alpha-glucosidase and alpha-amylase .
Synthesis of Tetracyclic Compounds
The compound has been used in the catalyzed synthesis of tetracyclic compounds, which have various therapeutic properties .
Mechanism of Action
Target of Action
The primary target of 2H-benzo[e][1,2]thiazin-4(3H)-one 1,1-dioxide is the α-glucosidase enzyme . This enzyme is responsible for the breakdown of polysaccharides into monosaccharides, which can lead to an increase in the intestinal blood glucose level .
Mode of Action
The compound interacts with its target, the α-glucosidase enzyme, by inhibiting its activity . This inhibition prevents the breakdown of polysaccharides into monosaccharides, thereby helping to control blood glucose levels .
Biochemical Pathways
The inhibition of α-glucosidase disrupts the normal metabolic pathway of carbohydrate digestion. This results in a decrease in the rate of glucose absorption, leading to a reduction in postprandial hyperglycemia .
Result of Action
The inhibition of α-glucosidase by 2H-benzo[e][1,2]thiazin-4(3H)-one 1,1-dioxide leads to a decrease in postprandial hyperglycemia . This can be beneficial in the management of conditions such as diabetes mellitus .
properties
IUPAC Name |
1,1-dioxo-2,3-dihydro-1λ6,2-benzothiazin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO3S/c10-7-5-9-13(11,12)8-4-2-1-3-6(7)8/h1-4,9H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBGYOMBTRPHWPP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)C2=CC=CC=C2S(=O)(=O)N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2H-benzo[e][1,2]thiazin-4(3H)-one 1,1-dioxide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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